Cas no 683780-31-6 (ethyl 5'-(2E)-3-phenylprop-2-enamido-2,3'-bithiophene-4'-carboxylate)

• Product Name: ethyl 5'-(2E)-3-phenylprop-2-enamido-2,3'-bithiophene-4'-carboxylate
• CAS No: 683780-31-6
• MF: C₂₀H₁₇NO₃S₂
• MW: 383.483882665634
• CID: 5957236
• PubChem ID: 1277416
• Update Time: 2025-11-01

ethyl 5'-(2E)-3-phenylprop-2-enamido-2,3'-bithiophene-4'-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5'-(2E)-3-phenylprop-2-enamido-2,3'-bithiophene-4'-carboxylate
• ethyl 5-cinnamamido-[2,3-bithiophene]-4-carboxylate
• [2,3'-Bithiophene]-4'-carboxylic acid, 5'-[(1-oxo-3-phenyl-2-propen-1-yl)amino]-, ethyl ester
• AKOS002276614
• F1174-3290
• 683780-31-6
• ETHYL 5'-[(2E)-3-PHENYLPROP-2-ENAMIDO]-[2,3'-BITHIOPHENE]-4'-CARBOXYLATE
• ethyl 2-[[(E)-3-phenylprop-2-enoyl]amino]-4-thiophen-2-ylthiophene-3-carboxylate
• ethyl 5'-cinnamamido-[2,3'-bithiophene]-4'-carboxylate

• Inchi： 1S/C20H17NO3S2/c1-2-24-20(23)18-15(16-9-6-12-25-16)13-26-19(18)21-17(22)11-10-14-7-4-3-5-8-14/h3-13H,2H2,1H3,(H,21,22)
• InChI Key： PWBDEEMCJUURLE-UHFFFAOYSA-N
• SMILES： C1(C2C(C(OCC)=O)=C(NC(=O)C=CC3=CC=CC=C3)SC=2)SC=CC=1

Computed Properties

• Exact Mass: 383.06498575g/mol
• Monoisotopic Mass: 383.06498575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Boiling Point: 588.4±50.0 °C(Predicted)
• pka: 12.89±0.70(Predicted)

Additional information on ethyl 5'-(2E)-3-phenylprop-2-enamido-2,3'-bithiophene-4'-carboxylate

Introduction to Ethyl 5'-(2E)-3-phenylprop-2-enamido-2,3'-bithiophene-4'-carboxylate (CAS No. 683780-31-6)

Ethyl 5'-(2E)-3-phenylprop-2-enamido-2,3'-bithiophene-4'-carboxylate, identified by its CAS number 683780-31-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This bithiophene derivative exhibits a unique structural framework, combining aromatic thiophene rings with an amide and carboxylate functional group, which makes it a promising candidate for various applications, particularly in the development of advanced materials and bioactive molecules.

The compound's structure is characterized by a central bithiophene core, which is flanked by an amide linkage and a phenyl-substituted propenyl group. This arrangement imparts distinct electronic and steric properties, making it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of the carboxylate group at the 4'-position further enhances its potential as a building block for more complex molecules, enabling further functionalization and derivatization.

In recent years, there has been a surge in research focused on developing novel materials with enhanced electronic properties. Bithiophene derivatives have emerged as key players in this domain due to their tunable optoelectronic characteristics and thermal stability. The specific configuration of Ethyl 5'-(2E)-3-phenylprop-2-enamido-2,3'-bithiophene-4'-carboxylate makes it an attractive candidate for designing high-performance organic semiconductors. Studies have demonstrated that such compounds can exhibit excellent charge transport properties, which are crucial for the efficiency of electronic devices.

Moreover, the pharmaceutical relevance of this compound cannot be overstated. The bithiophene scaffold is known to possess bioactive properties, and modifications to this core structure have led to the discovery of several pharmacologically relevant molecules. The amide and carboxylate groups in Ethyl 5'-(2E)-3-phenylprop-2-enamido-2,3'-bithiophene-4'-carboxylate provide opportunities for further derivatization, allowing researchers to explore its potential as a lead compound for drug discovery. Recent studies have highlighted the importance of thiophene-based compounds in developing treatments for various diseases, including neurological disorders and cancer.

The synthesis of Ethyl 5'-(2E)-3-phenylprop-2-enamido-2,3'-bithiophene-4'-carboxylate involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the bithiophene core through cyclization reactions, followed by functionalization with the amide and carboxylate groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity. These synthetic strategies are critical for producing compounds with the desired structural integrity and functional properties.

The physicochemical properties of Ethyl 5'-(2E)-3-phenylprop-2-enamido-2,3'-bithiophene-4'-carboxylate have been thoroughly characterized using state-of-the-art analytical techniques. Spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) have been utilized to confirm its molecular structure. Additionally, X-ray crystallography has been employed to determine its solid-state structure, providing insights into its molecular packing and intermolecular interactions.

The electronic properties of this compound have been extensively studied using computational methods and experimental techniques. Density functional theory (DFT) calculations have been used to predict the energy levels and charge distribution within the molecule. These theoretical predictions have been validated through experimental measurements such as UV-visible spectroscopy and cyclic voltammetry. Such studies have revealed that Ethyl 5'-(2E)-3-phenylprop-2-enamido-2,3'-bithiophene-4'-carboxylate exhibits excellent electron delocalization across its bithiophene core, making it an ideal candidate for applications in organic electronics.

In conclusion, Ethyl 5'-(2E)-3-phenylprop-2-enamido-2,3'-bithiophene-4'-carboxylate (CAS No. 683780-31-6) is a versatile compound with significant potential in both materials science and pharmaceutical chemistry. Its unique structural features make it suitable for use in advanced materials such as OLEDs and OPVs, while its bioactive properties position it as a promising lead compound for drug discovery. Further research is warranted to fully explore its applications and optimize its synthesis for industrial-scale production.